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Compound of Interest |

Compound Name: 5'-0O-Acetyl Adenosine
CAS No.: 2140-25-2
Cat. No.: B029430
Get Quote
. J

Executive Summary

Compound: 5'-O-Acetyl Adenosine CAS Number: 2140-25-2 Molecular Formula: C12H15Ns0s
Primary Hazard Class: Bioactive Nucleoside Derivative (Treat as Potentially Irritant/Bioactive)

[1][2]

This guide serves as the authoritative protocol for the safe handling, storage, and disposal of
5'-0-Acetyl Adenosine. While often classified under "Caution: Substance not fully tested,"
adenosine derivatives possess inherent biological activity, modulating purinergic signaling
pathways. Consequently, this protocol adopts a Precautionary Principle, mandating
containment measures that exceed minimum regulatory requirements to ensure researcher
safety and experimental integrity.

Risk Assessment & Hazard Identification

Expert Insight: 5'-O-Acetyl Adenosine is a modified nucleoside. The acetyl group at the 5'-
position renders it susceptible to hydrolysis and potential acyl migration under basic conditions.
While acute toxicity data is limited, adenosine analogues can act as potent ligands for P1
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purinergic receptors (Al, A2A, A2B, A3), potentially inducing cardiovascular or neurological
effects if systematically absorbed.

Classification
Hazard Category . Mechanism of Risk
(GHS/Precautionary)

Fine particulates may deeply
) Target Organ Toxicity penetrate lung tissue; systemic
Inhalation . - . . . .
(Respiratory Tract Irritation) absorption via alveoli is rapid

for nucleosides.

Potential for transdermal
) ] absorption; adenosine
Skin Contact Irritant (Category 2) o
derivatives can cause local

vasodilation.

Mechanical abrasion from
Eye Contact Eye Irritation (Category 2A) crystals and chemical irritation

to mucous membranes.

5'-O-acetyl group is labile;
N ] - hydrolysis yields Adenosine,
Stability Moisture Sensitive ) )
altering experimental

concentration.

Personal Protective Equipment (PPE) Matrix

The following PPE standards are non-negotiable for handling >5 mg of solid substance.
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PPE Component Specification Technical Rationale

Latex is permeable to many
organic solvents used in
solubilization (e.g., DMSO).
) Nitrile Rubber (0.11 mm min. Nitrile provides superior
Hand Protection ] ) ] )
thickness) chemical resistance and tactile

sensitivity. Double-gloving is
required when handling stock

solutions >10 mM.

Standard safety glasses allow

particulate entry from the side.
Chemical Safety Goggles Goggles seal the ocular cavity
(ANSI z87.1) against airborne dust and

accidental splashes during

Eye Protection

solubilization.

Primary: Handle inside a
certified chemical fume hood.
) N95/P95 Respirator or Fume Secondary: If hood access is
Respiratory Hood restricted, a fit-tested N95
mask is mandatory to prevent

inhalation of bioactive dust.

Standard cotton lab coats are

porous. Tyvek sleeves prevent
Body Defense Tyvek® Sleeves + Lab Coat wrist exposure—the most

common point of contact

during pipetting.

Operational Protocol: Handling & Solubilization

Objective: Minimize exposure while maximizing compound stability.

Step 1: Environment Preparation

o Workspace: All weighing and solubilization must occur within a certified Chemical Fume
Hood.
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o Decontamination: Wipe surfaces with 70% Ethanol prior to use. Note: Avoid bleach (sodium
hypochlorite) initially, as it may react with auxiliary reagents; use ethanol/water for
nucleosides.

Step 2: Weighing (The Critical Control Point)
e Equip PPE (Double Nitrile Gloves, Goggles, Lab Coat).

¢ Place the analytical balance inside the fume hood or use a static-free weighing funnel.

o Anti-Static Measure: Use an anti-static gun or polonium strip if the powder is flyaway.
Electrostatic dispersion is the primary cause of unknown exposure.

o Weigh the required mass into a screw-cap amber vial (protects from light and moisture).

Step 3: Solubilization

» Solvent Choice: DMSO (Dimethyl sulfoxide) or Methanol.

o Expert Note: Water solubility is possible but risks hydrolysis of the 5'-acetyl group. Prepare
agueous working solutions fresh; store stocks in DMSO.

o Technique: Add solvent slowly down the side of the vial. Vortex briefly (5-10 seconds). Do not
sonicate excessively, as heat degrades the acetyl ester bond.

Step 4. Workflow Visualization

Safety Barrier (Fume Hood)

Start: Vial Retrieval eck Se i B Weighing (Fume Hood) MGV o i ouiso) BERAMIWENVECASSESN |\ o o Fiosh Freeze Storage (-20°C)

Click to download full resolution via product page

Figure 1: Safe handling workflow for 5'-O-Acetyl Adenosine, emphasizing containment during
the critical weighing and solubilization phases.
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Emergency Response Procedures

Scenario: Spillage of Solid Powder

Evacuate: Clear the immediate area of personnel.

PPE Upgrade: Don a second pair of gloves and respiratory protection (if not already worn).

Containment: Cover the spill with a damp paper towel (moistened with water) to prevent dust
generation. Do not dry sweep.

Cleanup: Wipe inward from the periphery to the center. Place waste in a sealed bag labeled
"Hazardous Chemical Waste."

Scenario: Ocular Exposure
o Immediate Action: Flush eyes with tepid water at an eyewash station for 15 minutes.
o Technique: Hold eyelids open to ensure irrigation of the entire globe.

o Medical: Seek medical attention. Provide the SDS (Safety Data Sheet) to the physician,
noting the compound is an adenosine analogue.

Waste Management & Disposal

Compliance: Disposal must adhere to RCRA (Resource Conservation and Recovery Act)
standards in the US or local equivalent.
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Waste Type

Disposal Method

Rationale

Solid Waste (Contaminated

Vials/Gloves)

Hazardous Chemical

Incineration

Prevents environmental
leaching. Do not dispose of in

regular trash.

Liquid Waste (DMSO/Methanol
Stocks)

Solvent Waste Stream
(Halogenated/Non-

Halogenated)

Segregate based on solvent.
Label clearly as "Contains 5'-

O-Acetyl Adenosine."

Aqueous Waste (Cell Culture
Media)

Deactivation then Drain (if
permitted)

Check local EHS. Usually,
trace amounts in media can be
deactivated with bleach (10%
final) before disposal, but pure
compound must be

incinerated.

Decision Logic: Spill Response

Cover with Damp Towel

Spill Detected

Liquid or Solid?

VAN

Solid Powder Liquid Solution

(Prevent Dust)

Seal in HazMat Bag
Label & Notify EHS

Absorb with Vermiculite/Pads
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Figure 2: Decision tree for immediate spill response, prioritizing dust suppression for solids and
containment for liquids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.5-0O-Acetyl Adenosine | 2140-25-2 [chemicalbook.com]

o 2.5-0O-Acetyl Adenosine, TRC 500 mg | Buy Online | Toronto Research Chemicals | Fisher
Scientific [fishersci.ie]
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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